BENGHE Validation & Comparative

Check Availability & Pricing

Comparative Analysis of d3-Cocaine (d3-CEMA)
from Leading Suppliers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N-Acetyl-S-(2-cyanoethyl)-L-
Compound Name:
cysteine-d3

cat. No.: B15557602

For researchers, scientists, and professionals in drug development, the quality and reliability of
internal standards are paramount for accurate quantitation in analytical methods. This guide
provides a comparative analysis of d3-Cocaine (d3-CEMA), a deuterated internal standard for
cocaine, from prominent suppliers: Cayman Chemical, Cerilliant (a brand of MilliporeSigma),
LGC Standards, and Cambridge Isotope Laboratories, Inc. (CIL).

This analysis focuses on key performance metrics, including product specifications,
certifications, and available data from Certificates of Analysis (CoAs). The information is
intended to assist users in selecting the most suitable d3-Cocaine certified reference material
(CRM) for their specific analytical needs.

Supplier and Product Overview

d3-Cocaine (cocaine-N-methyl-d3) is a stable isotope-labeled analog of cocaine, widely used
as an internal standard in mass spectrometry-based analyses such as GC-MS and LC-MS/MS.
The primary suppliers for this certified reference material are well-established in the field of

analytical standards.
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Supplier

Product Name

Catalog Number
(Example)

Certification

Cayman Chemical

Cocaine-d3 (CRM)

19423

ISO 17034, ISO/IEC
17025

Cerilliant ) ] C-004 (100 pg/mL), ISO 17034, ISO/IEC
o ) Cocaine-D3 Solution
(MilliporeSigma) C-014 (1.0 mg/mL) 17025
) LGCAMP1345.80-11
LGC Standards Cocaine-D3 ISO 17034
(1.0 mg/mL)
Cambridge Isotope ) C-004 (100 pg/mL),
Cocaine (D3, 98%) N/A

Labs

C-014 (1.0 mg/mL)

Quantitative Data Comparison

The following table summarizes the quantitative data available for d3-Cocaine from the

respective suppliers. This information is primarily derived from product descriptions and

available Certificates of Analysis.

Cerilliant ]
Cayman o ] LGC Cambridge
Parameter . (MilliporeSigm
Chemical ) Standards Isotope Labs
a
100 pg/mL or 1 100 pg/mL or 1.0 100 pg/mL or
Certified HO ) Mo ) 1.0 mg/mL in Hd )
) mg/mL in mg/mL in o 1000 pg/mL in
Concentration Acetonitrile
Acetonitrile Acetonitrile Acetonitrile
Uncertainty Provided on CoA  Provided on CoA  Provided on CoA  Not specified

>98% (stated for

Verified by two

>99.9% (from

98% (Isotopic

Chemical Purity unlabeled orthogonal ]
) CoA) Purity)
cocaine) methods
Isotopic
) Stated on CoA Stated on CoA Stated on CoA 98%
Enrichment
Solvent Acetonitrile Acetonitrile Acetonitrile Acetonitrile
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Experimental Protocols

The evaluation of d3-Cocaine performance relies on standardized analytical methods. Below

are detailed protocols for key experiments to assess the quality and performance of these

internal standards.

Determination of Chemical Purity by Gas
Chromatography-Mass Spectrometry (GC-MS)

This method is used to identify and quantify any chemical impurities in the d3-Cocaine

standard.

Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane column
(e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 um film thickness).

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

o Initial temperature: 100°C, hold for 1 minute.

o Ramp: 25°C/min to 300°C.

o Hold: 5 minutes at 300°C.

Injector: Splitless mode at 280°C.

Mass Spectrometer: Electron lonization (El) at 70 eV. Scan range of m/z 40-400.

Sample Preparation: Dilute the d3-Cocaine standard in a suitable solvent (e.g., methanol or
acetonitrile) to a final concentration of approximately 10 pg/mL.

Data Analysis: Integrate the peak area of d3-Cocaine and any impurity peaks. Calculate the
chemical purity as the percentage of the d3-Cocaine peak area relative to the total peak
area.
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Determination of Isotopic Enrichment by Liquid
Chromatography-Tandem Mass Spectrometry (LC-
MS/MS)

This protocol determines the percentage of the deuterated species (d3-Cocaine) relative to the
unlabeled species (d0-Cocaine).

 Instrumentation: A Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-
MS/MS).

e Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 um particle size).
» Mobile Phase:
o A:0.1% Formic acid in water.
o B: 0.1% Formic acid in acetonitrile.
o Gradient: A suitable gradient to achieve chromatographic separation of cocaine.
e Flow Rate: 0.3 mL/min.
¢ Injection Volume: 5 pL.
o Mass Spectrometer: Electrospray ionization (ESI) in positive ion mode.
 MRM Transitions:
o Cocaine (d0): Q1 m/z 304.2 -> Q3 m/z 182.1
o Cocaine-d3: Q1 m/z 307.2 -> Q3 m/z 185.1

o Sample Preparation: Dilute the d3-Cocaine standard to a concentration suitable for LC-
MS/MS analysis (e.g., 100 ng/mL).

o Data Analysis: Acquire data in Multiple Reaction Monitoring (MRM) mode. Integrate the peak
areas for both dO and d3 transitions. Calculate the isotopic enrichment as: (Area(d3) /
(Area(dO) + Area(d3))) * 100%.
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Stability Assessment

This experiment evaluates the stability of the d3-Cocaine standard under specified storage
conditions.

e Protocol:

[e]

Aliquot the d3-Cocaine standard into multiple vials upon receipt.

o

Store the vials at the recommended temperature (typically -20°C).

[¢]

At defined time points (e.g., 0, 3, 6, 12 months), analyze one of the stored aliquots using
the LC-MS/MS method described above.

[¢]

Compare the measured concentration at each time point to the initial concentration (time
0).

o Acceptance Criteria: The concentration should remain within a specified percentage (e.g.,
+10%) of the initial concentration.

Visualizations
Experimental Workflow for Purity and Enrichment
Analysis
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Workflow for d3-Cocaine Quality Assessment
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Click to download full resolution via product page

Caption: Workflow for assessing the chemical purity and isotopic enrichment of d3-Cocaine
standards.

Logical Relationship of Quality Attributes
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Caption: Relationship between quality attributes of d3-Cocaine and the reliability of analytical
results.

» To cite this document: BenchChem. [Comparative Analysis of d3-Cocaine (d3-CEMA) from
Leading Suppliers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557602#comparative-analysis-of-d3-cema-from-
different-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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